molecular formula C19H15ClN2O B5024725 2-chloro-N',N'-diphenylbenzohydrazide

2-chloro-N',N'-diphenylbenzohydrazide

Cat. No. B5024725
M. Wt: 322.8 g/mol
InChI Key: WSHHQFZSWOFPDA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“2-chloro-N’,N’-diphenylbenzohydrazide” is likely a chemical compound that contains a benzohydrazide group, which is a common functional group in organic chemistry . The “2-chloro” indicates the presence of a chlorine atom on the second carbon of the benzene ring, and “N’,N’-diphenyl” suggests that the nitrogen atoms in the hydrazide group are each bonded to a phenyl group .


Molecular Structure Analysis

The molecular structure would likely consist of a benzene ring with a chlorine atom at the 2-position and a hydrazide group at the 1-position. The hydrazide nitrogen atoms would each be bonded to a phenyl group .


Chemical Reactions Analysis

As for the chemical reactions, benzohydrazides are known to participate in various reactions due to the presence of the hydrazide group . They can undergo oxidation, reduction, and various substitution reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of “2-chloro-N’,N’-diphenylbenzohydrazide” would depend on its exact molecular structure . These could include properties like melting point, boiling point, solubility in various solvents, and reactivity with different chemical reagents .

Mechanism of Action

The mechanism of action of a compound depends on its application. For example, if it’s used as a drug, the mechanism of action would refer to how it interacts with biological systems to produce its effects . Without specific information on the use of “2-chloro-N’,N’-diphenylbenzohydrazide”, it’s difficult to speculate on its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety information .

Future Directions

The future directions for research on “2-chloro-N’,N’-diphenylbenzohydrazide” would depend on its potential applications. If it has promising biological activity, it could be studied further as a potential pharmaceutical compound .

properties

IUPAC Name

2-chloro-N',N'-diphenylbenzohydrazide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H15ClN2O/c20-18-14-8-7-13-17(18)19(23)21-22(15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1-14H,(H,21,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WSHHQFZSWOFPDA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)N(C2=CC=CC=C2)NC(=O)C3=CC=CC=C3Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H15ClN2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

322.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.